Cas no 416852-82-9 (Ethyl N-Boc-4-fluoropiperidine-4-carboxylate)

• Product Name: Ethyl N-Boc-4-fluoropiperidine-4-carboxylate
• CAS No: 416852-82-9
• MF: C₁₃H₂₂FNO₄
• MW: 275.316487789154
• MDL: MFCD03840830
• CID: 328904
• PubChem ID: 21306965
• Update Time: 2025-08-01

Ethyl N-Boc-4-fluoropiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-Boc-4-fluoropiperidine-4-carboxylate
• 1,4-Piperidinedicarboxylicacid, 4-fluoro-, 1-(1,1-dimethylethyl) 4-ethyl ester
• 1-O-tert-butyl 4-O-ethyl 4-fluoropiperidine-1,4-dicarboxylate
• 4-fluoro-1-(1,1-dimethylethyl)-1,4-piperidinedicarboxylic acid-4-ethyl ester
• 4-FLUORO-1-(1,1-DIMETHYLETHYL)1,4-PIPERIDINEDICARBOXYLIC ACID-4-ETHYL ESTER
• 4-Fluoro-1-BOC-4-piperidine carboxylic acid ethyl ester
• 1-tert-butyl 4-ethyl 4-fluoropiperidine-1,4-dicarboxylate
• PubChem23028
• ABBIQGVRIOLJNV-UHFFFAOYSA-N
• HT800
• AB16691
• TRA0075184
• RP29724
• SY003942
• BC204922
• AB1001811
• EthylN-Boc-4-fluoropiperidine-4-carboxylate
• AB0055825
• AX8097067
• V5861
• AM20100100
• CS-0113534
• FT-0649924
• DTXSID60612183
• AKOS015950635
• J-521271
• 1-(tert-butyl) 4-ethyl 4-fluoropiperidine-1,4-dicarboxylate
• AS-31162
• SCHEMBL619446
• MFCD03840830
• 416852-82-9
• AC-7090
• A23150
• 4-fluoro-piperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-ethyl ester

• MDL： MFCD03840830
• Inchi： 1S/C13H22FNO4/c1-5-18-10(16)13(14)6-8-15(9-7-13)11(17)19-12(2,3)4/h5-9H2,1-4H3
• InChI Key： ABBIQGVRIOLJNV-UHFFFAOYSA-N
• SMILES： FC1(C(=O)OCC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 275.15300
• Monoisotopic Mass: 275.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2.1

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 319 ℃ at 760 mmHg
• Flash Point: 146.7℃
• Refractive Index: 1.469
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 55.84000
• LogP: 2.22660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl N-Boc-4-fluoropiperidine-4-carboxylate

Ethyl N-Boc-4-fluoropiperidine-4-carboxylate: A Comprehensive Overview

Ethyl N-Boc-4-fluoropiperidine-4-carboxylate, with the CAS number 416852-82-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a fluorine atom at the 4-position and an ethyl ester group attached to the carboxylic acid moiety. The N-Boc (tert-butoxycarbonyl) protecting group further adds to its complexity and functionality.

The synthesis of Ethyl N-Boc-4-fluoropiperidine-4-carboxylate involves a series of well-established organic reactions. The starting material is typically 4-fluoropiperidine, which undergoes nucleophilic acylation to introduce the carboxylic acid derivative. Subsequent protection of the amine group with a Boc group ensures stability during further reactions. The ethyl ester is introduced via esterification, completing the synthesis of this versatile compound.

Ethyl N-Boc-4-fluoropiperidine-4-carboxylate has garnered attention due to its potential applications in drug discovery and development. The presence of the fluorine atom at the 4-position imparts unique electronic properties, making it a valuable building block in medicinal chemistry. Researchers have explored its role in constructing bioactive molecules, particularly those targeting G-protein coupled receptors (GPCRs) and other therapeutic targets.

Recent studies have highlighted the importance of Ethyl N-Boc-4-fluoropiperidine-4-carboxylate in peptide synthesis and modification. Its Boc protecting group facilitates controlled deprotection under mild conditions, enabling precise control over reaction pathways. This feature makes it an ideal intermediate in the synthesis of complex peptide structures with tailored pharmacokinetic properties.

In addition to its role in peptide synthesis, Ethyl N-Boc-4-fluoropiperidine-4-carboxylate has been utilized in the development of novel materials and catalysts. Its rigid structure and functional groups provide opportunities for designing advanced materials with specific mechanical or electronic properties. Researchers are actively exploring its potential in polymer chemistry and nanotechnology applications.

The fluorine substitution at the 4-position of the piperidine ring confers additional reactivity and selectivity to Ethyl N-Boc-4-fluoropiperidine-4-carboxylate. This has led to its use in asymmetric catalysis and enantioselective synthesis, where precise control over stereochemistry is crucial. Recent advancements in catalytic methodologies have further expanded its utility in these areas.

Ethical considerations and regulatory compliance are paramount when working with Ethyl N-Boc-4-fluoropiperidine-4-carboxylate. Researchers must adhere to established safety protocols to ensure safe handling and disposal of this compound. Proper training and adherence to laboratory safety standards are essential to minimize risks associated with its use.

In conclusion, Ethyl N-Boc-4-fluoropiperidine-4-carboxylate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new potentials for this compound, it remains at the forefront of innovation in organic chemistry and pharmaceutical development.